BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 2-Bromo-N-(2-
methylphenyl)acetamide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest
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Compound Name:
methylphenyl)acetamide

CAS No.: 5332-69-4

Cat. No.: B1266501

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Foreword

This guide provides a comprehensive technical overview of 2-Bromo-N-(2-
methylphenyl)acetamide, a key synthetic intermediate in medicinal chemistry and materials
science. As a Senior Application Scientist, the aim is to deliver not just procedural steps but a
deeper understanding of the causality behind the synthesis, properties, and potential
applications of this versatile molecule. This document is structured to empower researchers to
confidently work with and innovate from this compound, grounded in scientific integrity and
practical insights.

Core Compound Identification and Properties

Chemical Identity

2-Bromo-N-(2-methylphenyl)acetamide, also known as 2-Bromo-N-(o-tolyl)acetamide, is a
halogenated aromatic amide. Its structure is characterized by a bromoacetyl group attached to
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the nitrogen of 2-methylaniline (o-toluidine).

Identifier Value Source
CAS Number 5332-69-4 [1]
Molecular Formula CoH10BrNO [1]
Molecular Weight 228.09 g/mol [1]
IUPAC Name 2-bromo-N-(2- [1]

methylphenyl)acetamide

Chemical Structure

Caption: 2D Structure of 2-Bromo-N-(2-methylphenyl)acetamide.

Physicochemical Properties (Predicted and Inferred)

While extensive experimental data for this specific isomer is not readily available, properties

can be inferred from closely related analogs and computational models.

Property

Value/Description

Rationale/Source

Physical State

Expected to be a solid at room

temperature.

Analogy with similar N-aryl

acetamides.[2]

Not experimentally determined.
The related 2-chloro-N-(2-

Based on the structure of a

Melting Point i
methylphenyl)acetamide has a  close analog.[3]
melting point of 105-106 °C.
Likely soluble in organic
- solvents like dichloromethane, General solubility of N-
Solubility . .
ethyl acetate, and acetone. substituted amides.
Sparingly soluble in water.
Stable under normal laboratory - o
. N N General stability of similar
Stability conditions. May be sensitive to

light.

organic compounds.[2]
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Synthesis and Mechanism

The primary route for the synthesis of 2-Bromo-N-(2-methylphenyl)acetamide is the N-
acylation of 2-methylaniline (o-toluidine) with a bromoacetyl halide, typically bromoacetyl
bromide or bromoacetyl chloride.

Reaction Scheme
Caption: General synthesis of 2-Bromo-N-(2-methylphenyl)acetamide.
Reaction Mechanism: Nucleophilic Acyl Substitution

The synthesis proceeds via a nucleophilic acyl substitution mechanism. The lone pair of
electrons on the nitrogen atom of 2-methylaniline acts as a nucleophile, attacking the
electrophilic carbonyl carbon of the bromoacetyl halide. The presence of a mild base is crucial
to neutralize the hydrobromic acid (HBr) byproduct, which would otherwise protonate the
starting aniline, rendering it non-nucleophilic and halting the reaction.

Detailed Experimental Protocol (Adapted from a similar synthesis)

This protocol is adapted from the synthesis of the analogous 2-chloro-N-(o-tolyl)acetamide and
2-bromo-N-(p-chlorophenyl)acetamide and should be optimized for the specific substrates.[4]

[5]

Materials:

2-Methylaniline (o-toluidine)

o Bromoacetyl bromide (or bromoacetyl chloride)

e Dichloromethane (DCM), anhydrous

» Potassium carbonate (K2COs) or a non-nucleophilic organic base like Diisopropylethylamine
(DIPEA)

e Saturated aqueous sodium bicarbonate solution

e Brine (saturated aqueous NaCl solution)
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e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
o Ethyl acetate

e Hexanes

Procedure:

 In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-
methylaniline (1.0 equivalent) in anhydrous dichloromethane.

e Add potassium carbonate (2.0 equivalents) or DIPEA (2.1 equivalents) to the solution.
e Cool the mixture to 0 °C in an ice bath.

e Slowly add a solution of bromoacetyl bromide (1.1 equivalents) in anhydrous
dichloromethane dropwise to the stirred reaction mixture.

 Allow the reaction to stir at 0 °C for 1-2 hours, then warm to room temperature and stir for an
additional 4-6 hours.

» Monitor the reaction progress by Thin Layer Chromatography (TLC).

» Upon completion, quench the reaction by adding water or a saturated aqueous solution of
sodium bicarbonate.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane or ethyl acetate (3x).

o Combine the organic layers and wash with brine.

» Dry the organic layer over anhydrous MgSOa4 or Na=SOa, filter, and concentrate under
reduced pressure.

e The crude product can be purified by recrystallization from a suitable solvent system (e.g.,
ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel.

Causality Behind Experimental Choices:
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» Anhydrous Conditions: Bromoacetyl halides are highly reactive towards water, which would
lead to the formation of bromoacetic acid and reduce the yield of the desired product.

 Inert Atmosphere: Prevents potential side reactions with atmospheric oxygen and moisture.

o Low Temperature Addition: The reaction is exothermic. Adding the acyl halide at 0 °C helps
to control the reaction rate and minimize the formation of byproducts.

o Use of a Base: Essential to scavenge the acidic byproduct (HBr), which would otherwise
deactivate the nucleophilic aniline starting material.

Safety and Handling

While a specific safety data sheet for 2-Bromo-N-(2-methylphenyl)acetamide is not widely
available, the hazards can be inferred from similar compounds.

Inferred Hazard Profile:

e H315: Causes skin irritation.[6]

e H319: Causes serious eye irritation.[6]

e H335: May cause respiratory irritation.[6]

Precautionary Measures:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[6]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[6]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles.
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» Skin Protection: Wear impervious gloves and a lab coat.

o Respiratory Protection: Use in a well-ventilated area or with a fume hood.

Applications in Research and Drug Development

2-Bromo-N-arylacetamides are a class of compounds with significant utility as intermediates
and building blocks in medicinal chemistry. The presence of the reactive C-Br bond makes
them excellent electrophiles for substitution reactions.

Core Applications:

o Synthesis of Heterocyclic Compounds: These compounds are precursors to a wide range of
heterocyclic structures, which are prevalent in many pharmaceuticals. The bromoacetyl
moiety can react with various nucleophiles to form rings.

o Lead Optimization in Drug Discovery: The N-(2-methylphenyl)acetamide scaffold can be
modified at the bromine position to explore structure-activity relationships (SAR). For
example, substitution with different amines or thiols can lead to libraries of new compounds
for biological screening.[2]

» Development of Bioactive Molecules: N-phenylacetamide derivatives have been investigated
for a variety of biological activities, including:

o Antimicrobial and Antifungal Agents: The overall structure can be tailored to target
microbial enzymes or cellular processes.[2][7]

o Anticancer Agents: These compounds can serve as scaffolds for the development of
kinase inhibitors or other antiproliferative agents.[7][8]

o Enzyme Inhibitors: The electrophilic nature of the bromoacetyl group can be exploited for
the covalent modification of enzyme active sites. For instance, related N-arylacetamides
have been explored as tyrosinase inhibitors.[9]

lllustrative Workflow: Derivatization for SAR Studies

Caption: A typical workflow for utilizing 2-Bromo-N-(2-methylphenyl)acetamide in lead
discovery.
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Conclusion

2-Bromo-N-(2-methylphenyl)acetamide is a valuable and reactive intermediate for chemical

synthesis. Its straightforward preparation and the versatility of the bromoacetyl group make it a

powerful tool for researchers in drug discovery and materials science. A thorough

understanding of its synthesis, handling, and reactivity is key to unlocking its full potential in the

development of novel and functional molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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